3-(4-fluorophenyl)-1-methyl-N-(2-(4-(thiophene-2-carbonyl)piperazin-1-yl)ethyl)-1H-pyrazole-5-carboxamide

• IUPAC Name: 5-(4-fluorophenyl)-2-methyl-N-[2-[4-(thiophene-2-carbonyl)piperazin-1-yl]ethyl]pyrazole-3-carboxamide
• InChI: InChI=1S/C22H24FN5O2S/c1-26-19(15-18(25-26)16-4-6-17(23)7-5-16)21(29)24-8-9-27-10-12-28(13-11-27)22(30)20-3-2-14-31-20/h2-7,14-15H,8-13H2,1H3,(H,24,29)
• InChI Key: SLKQFHDWNFUOSS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=C(C=C2)F)C(=O)NCCN3CCN(CC3)C(=O)C4=CC=CS4
• Molecular Formula: C22H24FN5O2S
• Molecular Weight: 441.5 g/mol

Description

3-(4-fluorophenyl)-1-methyl-N-(2-(4-(thiophene-2-carbonyl)piperazin-1-yl)ethyl)-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C22H24FN5O2S and its molecular weight is 441.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Microwave-assisted Synthesis and Biological Activities

Researchers synthesized hybrid molecules containing various moieties, such as penicillanic acid or cephalosporanic acid, linked to piperazine derivatives, and evaluated their antimicrobial, antilipase, and antiurease activities. Some compounds demonstrated moderate antimicrobial activity against tested microorganisms, indicating the potential for developing new antimicrobial agents using similar structural frameworks (Başoğlu et al., 2013).

Antiviral and Antimicrobial Activities

A series of piperazine-doped compounds, including urea and thiourea derivatives, showed significant antiviral activity against Tobacco mosaic virus (TMV) and potent antimicrobial activity. These findings highlight the utility of piperazine derivatives in developing antiviral and antimicrobial agents, suggesting that compounds with similar structures may possess these activities (Reddy et al., 2013).

Mycobacterium tuberculosis GyrB Inhibitors

Thiazole-aminopiperidine hybrid analogues were designed, synthesized, and evaluated as inhibitors of Mycobacterium tuberculosis GyrB, showing promising activity. This research demonstrates the potential of structurally similar compounds in the treatment of tuberculosis and possibly other bacterial infections (Jeankumar et al., 2013).

Novel Pyrimidinyl Pyrazole Derivatives as Antitumor Agents

The synthesis and evaluation of novel 3-phenylpiperazinyl-1-trans-propenes and related compounds revealed potent cytotoxicity against several tumor cell lines, indicating the potential of these derivatives in cancer therapy. This suggests that similar compounds could be explored for their antitumor activities (Naito et al., 2005).

Mechanism of Action

Target of Action

Similar compounds have been found to have affinity towards5-HT1A serotonin receptors . These receptors play a crucial role in regulating numerous physiological functions, including thermoregulation, vasoconstriction, sexual behavior, appetite, and sleep .

Mode of Action

. The influence of the arylpiperazine moiety and the thiophene ring substitutions on binding affinity has been studied .

Biochemical Pathways

Serotonin (5-ht), the neurotransmitter associated with 5-ht1a receptors, has been implicated in the pathophysiology of a number of psychiatric disorders such as depression and anxiety . Therefore, it can be inferred that this compound might affect the serotonin pathway and its downstream effects.

Result of Action

Similar compounds have shown the ability to restore apoptosis in a cellular model of x-linked lymphoproliferative disease as well as the capacity to reduce the migration of cancer cells .